3-(benzo[d]thiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C17H14ClN3O2S/c18-11-4-3-5-12(8-11)19-16(22)21-9-13(10-21)23-17-20-14-6-1-2-7-15(14)24-17/h1-8,13H,9-10H2,(H,19,22)
• InChI Key: KCTMARHGJBHOKL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC(=CC=C2)Cl)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol

Description

3-(benzo[d]thiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide, also known as BTAA, is a small molecule compound that has been extensively studied for its potential use in various scientific research applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for investigating different biological processes.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A notable study involves the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones, derived from benzothiazole. These compounds were evaluated for their antibacterial and antifungal activities, showing effectiveness against various pathogens (Mistry & Desai, 2006).

Antibacterial Agents

Research on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones highlighted a series of novel compounds with significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These findings are crucial for developing new antibacterial agents to combat resistant strains (Palkar et al., 2017).

Anticancer Evaluation

Another study focused on the synthesis of Schiff’s bases containing thiadiazole and benzamide, evaluating their anticancer activity against various human cancer cell lines. The results showed promising anticancer potential for several synthesized compounds, with molecular docking studies suggesting mechanisms of action (Tiwari et al., 2017).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for their antiallergy activity. These compounds demonstrated significant potency, surpassing the effects of traditional antiallergy medications in certain models (Hargrave et al., 1983).

Antimicrobial Evaluation

Studies on benzothiazole-incorporated thiazolidin-4-ones and azetidin-2-ones derivatives revealed their synthesis and antimicrobial evaluation against a range of pathogens. These derivatives showed moderate to good inhibition, contributing valuable insights into the development of new antimicrobial agents (Gilani et al., 2016).